Cas no 123324-24-3 (4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid)

• Product Name: 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid
• CAS No: 123324-24-3
• MF: C₆H₄F₃NO₂
• MW: 179.096672058105
• CID: 1102587
• PubChem ID: 14495608
• Update Time: 2025-08-05

4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid
• EN300-52597
• Z756385392
• CFNJWBNBIDWUEN-UHFFFAOYSA-N
• 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylicacid
• SCHEMBL10428536
• AT16245
• AKOS006238775
• CS-0216619
• 123324-24-3

• Inchi： 1S/C6H4F3NO2/c7-6(8,9)4-2-10-1-3(4)5(11)12/h1-2,10H,(H,11,12)
• InChI Key： CFNJWBNBIDWUEN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC=C1C(=O)O)(F)F

Computed Properties

• Exact Mass: 179.01941286g/mol
• Monoisotopic Mass: 179.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid

Introduction to 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid (CAS No. 123324-24-3)

4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid, also known by its CAS number 123324-24-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrole ring and a trifluoromethyl group, which contribute to its diverse chemical properties and potential applications.

The pyrrole ring is a five-membered aromatic heterocycle containing four carbon atoms and one nitrogen atom. This structure is common in many natural products and pharmaceuticals, making it a valuable scaffold in drug discovery. The trifluoromethyl group (CF₃) is a highly electronegative and lipophilic moiety that can significantly influence the physicochemical properties of a molecule, such as its solubility, stability, and biological activity.

Recent studies have highlighted the importance of 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid in various areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the trifluoromethyl group enhanced the antiviral activity of the final compounds, making them promising candidates for further development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid was used as a building block to synthesize a series of pyrrole-based inhibitors targeting specific enzymes involved in cancer progression. The results showed that these inhibitors exhibited potent anti-proliferative effects on cancer cells, suggesting their potential as therapeutic agents.

The synthetic accessibility of 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid has also been extensively studied. A recent review in the Tetrahedron Letters discussed various synthetic routes to this compound, highlighting the efficiency and scalability of different methods. One notable approach involves the reaction of 3-bromopyrrole with trifluoromethyl Grignard reagents, followed by carboxylation to yield the desired product. This method offers high yields and good functional group tolerance, making it suitable for large-scale production.

The physicochemical properties of 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid have been thoroughly characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation.

The potential applications of 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid extend beyond medicinal chemistry. In materials science, this compound has been explored as a precursor for the synthesis of functional polymers with unique electronic and optical properties. For example, a study published in the Journal of Polymer Science: Part A: Polymer Chemistry demonstrated that polymers derived from 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid exhibited excellent charge transport characteristics, making them suitable for use in organic electronic devices.

In conclusion, 4-(trifluoromethyl)-1H-Pyrrole-3-carboxylic acid (CAS No. 123324-24-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry, materials science, and beyond.